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Compound of Interest

Compound Name: ATTO 390 azide

Cat. No.: B12055858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ATTO 390 is a fluorescent label belonging to the coumarin dye family, recognized for its high

fluorescence quantum yield, significant Stokes shift, and good photostability.[1][2] The azide

derivative of ATTO 390 is a key reagent in bioconjugation, primarily utilized in copper(I)-

catalyzed azide-alkyne cycloaddition (CuAAC) "click chemistry" reactions.[1][2] This powerful

and versatile ligation chemistry enables the precise and efficient labeling of a wide array of

biomolecules, including DNA, RNA, and proteins, for applications in fluorescence microscopy,

high-sensitivity detection, and single-molecule studies.[2][3] This guide provides an in-depth

overview of the safety, handling, and experimental protocols associated with ATTO 390 azide.

Quantitative Data
A summary of the key quantitative data for ATTO 390 azide is presented in the table below for

easy reference and comparison.
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Property Value Reference

Molecular Weight 543.66 g/mol [1]

Empirical Formula C₂₈H₄₁N₅O₆ [1]

Appearance Solid [1]

Purity ≥90% (HPLC) [1]

Excitation Maximum (λex) 390 nm [2]

Emission Maximum (λem) 476 nm [2]

Molar Extinction Coefficient

(εmax)
2.4 x 10⁴ M⁻¹cm⁻¹ [2]

Fluorescence Quantum Yield

(ηfl)
90% [2]

Fluorescence Lifetime (τfl) 5.0 ns [2]

Solubility
Soluble in polar solvents (e.g.,

DMF, DMSO, acetonitrile)
[4]

Storage Temperature -20°C [1]

Safety and Handling
The following sections detail the critical safety and handling procedures for ATTO 390 azide,

based on the Material Safety Data Sheet (MSDS). It is imperative that this reagent be handled

only by technically qualified personnel experienced in managing potentially hazardous

chemicals.[4]

Hazard Identification
While a specific hazard classification for ATTO 390 azide is not detailed in the provided search

results, organic azides as a class of compounds can be potentially explosive, especially when

heated or subjected to shock. They are also generally considered to be acutely toxic. Standard

laboratory precautions for handling chemical reagents should be strictly followed.
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First-Aid Measures
After inhalation: Move the individual to fresh air. If breathing is difficult, seek medical

attention.

After skin contact: Immediately wash with plenty of water and soap. Remove contaminated

clothing.

After eye contact: Rinse out with plenty of water for at least 15 minutes. Assure adequate

flushing by separating the eyelids with fingers. Seek medical attention.

After swallowing: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

advice.

Fire-Fighting Measures
Suitable extinguishing media: Use water spray, carbon dioxide, dry chemical powder, or

appropriate foam.

Specific hazards arising from the chemical: Emits toxic fumes under fire conditions, including

carbon monoxide, carbon dioxide, and nitrogen oxides.

Accidental Release Measures
Personal precautions, protective equipment, and emergency procedures: Wear respiratory

protection. Avoid dust formation. Avoid breathing vapors, mist, or gas. Ensure adequate

ventilation. Evacuate personnel to safe areas.

Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods and materials for containment and cleaning up: Pick up and arrange disposal

without creating dust. Sweep up and shovel. Keep in suitable, closed containers for disposal.

Handling and Storage
Precautions for safe handling: Avoid contact with skin and eyes. Avoid formation of dust and

aerosols. Provide appropriate exhaust ventilation at places where dust is formed.
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Conditions for safe storage, including any incompatibilities: Store at -20°C, protected from

light and moisture.[2] Keep the container tightly closed in a dry and well-ventilated place. To

prevent moisture condensation, allow the vial to equilibrate to room temperature before

opening.[4]

Personal Protective Equipment
Eye/face protection: Safety glasses with side-shields conforming to appropriate government

standards such as NIOSH (US) or EN 166 (EU).

Skin protection: Handle with gloves. Gloves must be inspected prior to use. Use proper glove

removal technique (without touching the glove's outer surface) to avoid skin contact with this

product. Dispose of contaminated gloves after use in accordance with applicable laws and

good laboratory practices. Wash and dry hands.

Body Protection: Complete suit protecting against chemicals. The type of protective

equipment must be selected according to the concentration and amount of the dangerous

substance at the specific workplace.

Respiratory protection: For nuisance exposures, use type P95 (US) or type P1 (EU EN 143)

particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2

(EU EN 143) respirator cartridges. Use respirators and components tested and approved

under appropriate government standards such as NIOSH (US) or CEN (EU).

Experimental Protocols
ATTO 390 azide is primarily used in copper(I)-catalyzed click chemistry reactions for the

labeling of alkyne-containing molecules. The following is a general protocol for the labeling of

an alkyne-modified oligonucleotide. This protocol can be adapted for other biomolecules with

appropriate modifications.

Materials
ATTO 390 azide

Alkyne-modified oligonucleotide

Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
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Copper(II) sulfate (CuSO₄)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris[(1-benzyl-1H-1,2,3-triazol-4-

yl)methyl]amine (TBTA) as a copper ligand

Sodium ascorbate

Phosphate-buffered saline (PBS) or other appropriate reaction buffer

Gel permeation chromatography column (e.g., Sephadex G-25) for purification

Stock Solution Preparation
ATTO 390 Azide: Prepare a 10 mM stock solution in anhydrous DMSO.

Alkyne-modified Oligonucleotide: Dissolve the oligonucleotide in water or an appropriate

buffer to a concentration of 100 µM.

Copper(II) Sulfate: Prepare a 100 mM stock solution in water.

THPTA Ligand: Prepare a 200 mM stock solution in water.

Sodium Ascorbate: Prepare a 100 mM stock solution in water immediately before use.

Labeling Procedure
In a microcentrifuge tube, combine the following reagents in order:

Alkyne-modified oligonucleotide solution (to a final concentration of 20-200 µM)

PBS buffer (pH 7.4)

ATTO 390 azide stock solution (to a final concentration of 1.5 times the oligonucleotide

concentration)

A few minutes before initiating the reaction, prepare the copper catalyst complex by

incubating CuSO₄ and the THPTA ligand at a 1:2 molar ratio.
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Add the THPTA/CuSO₄ complex to the reaction mixture to a final copper concentration of 0.5

mM.

Initiate the click reaction by adding the freshly prepared sodium ascorbate solution to a final

concentration of 0.5 mM.

Incubate the reaction at room temperature for 30-60 minutes, protected from light. The

reaction can be accelerated by gentle heating to 37°C.

Monitor the reaction progress using an appropriate analytical technique, such as HPLC or

gel electrophoresis.

Purification of the Labeled Oligonucleotide
Separate the labeled oligonucleotide from unreacted dye and other reaction components

using a gel permeation chromatography column (e.g., Sephadex G-25).

Equilibrate the column with a suitable buffer (e.g., phosphate buffer, pH 7.2).

Apply the reaction mixture to the column and elute with the equilibration buffer.

The first colored band to elute is typically the labeled oligonucleotide, while the free dye will

elute later.

Confirm the purity of the labeled product using analytical HPLC or spectrophotometry.

Mandatory Visualizations
Experimental Workflow for Click Chemistry Labeling
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Workflow for ATTO 390 Azide Click Chemistry Labeling
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Caption: A flowchart illustrating the key steps in a typical copper-catalyzed click chemistry

reaction using ATTO 390 azide.

Hypothetical Signaling Pathway Studied with ATTO 390
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Studying Receptor Internalization with ATTO 390
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Caption: A conceptual diagram showing how a ligand labeled with ATTO 390 azide can be

used to track the internalization and trafficking of a cell surface receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [ATTO 390 Azide: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12055858#safety-and-handling-of-atto-390-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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